Cas no 89413-18-3 (Butanedioic acid, triethoxy-, monodecyl ester)

• Product name: Butanedioic acid, triethoxy-, monodecyl ester
• CAS No: 89413-18-3
• MF: C₂₀H₃₇O₇-
• MW: 389.50358
• CID: 601609
• PubChem ID: 71324058

Butanedioic acid, triethoxy-, monodecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, triethoxy-, monodecyl ester
• 4-decoxy-2,3,3-triethoxy-4-oxobutanoate
• DTXSID10753570
• 4-(DECYLOXY)-2,3,3-TRIETHOXY-4-OXOBUTANOATE
• 89413-18-3

• Inchi： InChI=1S/C20H38O7/c1-5-9-10-11-12-13-14-15-16-25-19(23)20(26-7-3,27-8-4)17(18(21)22)24-6-2/h17H,5-16H2,1-4H3,(H,21,22)/p-1
• InChI Key： LFWIMHURPXADSX-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCOC(=O)C(C(C(=O)[O-])OCC)(OCC)OCC

Computed Properties

• Exact Mass: 389.25392852g/mol
• Monoisotopic Mass: 389.25392852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 94.1Ų